Cas no 2204-76-4 (Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI))

Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI) structure
2204-76-4 structure
Product Name:Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI)
CAS No:2204-76-4
MF:C13H8Cl2N2O4
MW:327.119621276855
CID:257924
PubChem ID:3014086
Update Time:2025-04-19

Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(3,4-dichlorophenyl)-, 4-nitrophenyl ester (9CI)
    • (4-nitrophenyl) N-(3,4-dichlorophenyl)carbamate
    • DTXSID00176512
    • Carbamic acid, (3,4-dichlorophenyl)-, 4-nitrophenyl ester
    • 4-Nitrophenyl (3,4-dichlorophenyl)carbamate
    • 2204-76-4
    • Inchi: 1S/C13H8Cl2N2O4/c14-11-6-1-8(7-12(11)15)16-13(18)21-10-4-2-9(3-5-10)17(19)20/h1-7H,(H,16,18)
    • InChI Key: SCCKACLFEIDJJV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 325.98624
  • Monoisotopic Mass: 325.9861121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.47
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